(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

Coordination chemistry Catalyst design Ligand engineering
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H18N2O
Molecular Weight 194.27 g/mol
Cat. No. B13279663
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine
Molecular FormulaC11H18N2O
Molecular Weight194.27 g/mol
Structural Identifiers
SMILESCC(COC)NCCC1=CC=CC=N1
InChIInChI=1S/C11H18N2O/c1-10(9-14-2)12-8-6-11-5-3-4-7-13-11/h3-5,7,10,12H,6,8-9H2,1-2H3
InChIKeyAUJFPOSMIVBKTR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Procurement-Relevant Chemical Identity and Structural Class Overview


(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine (CAS 1178433-83-4, molecular formula C₁₁H₁₈N₂O, molecular weight 194.27 g/mol) is a secondary amine building block that combines a 1‑methoxypropan‑2‑yl substituent with a 2‑(pyridin‑2‑yl)ethyl arm [1]. The compound belongs to the aminoalkylpyridine class, which is widely employed in medicinal chemistry and coordination chemistry for the construction of bidentate and tridentate ligand frameworks [2]. Its bifunctional structure—featuring a flexible ether‑amine linker and a terminal pyridine heterocycle—distinguishes it from simpler pyridylethylamine scaffolds and underpins its utility in the synthesis of nickel(II) and related transition‑metal precatalysts [2].

Type Secondary amine building block
Class Aminoalkylpyridine ligand precursor
Use Context Ni(II) precatalyst & coordination chemistry

Why Generic Substitution of (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine Is Scientifically Unsound


Aminoalkylpyridine building blocks that share the same molecular formula (C₁₁H₁₈N₂O) cannot be regarded as interchangeable because the position of the pyridine attachment and the length of the alkyl linker jointly dictate the chelate ring size, the N‑donor bite angle, and the overall lipophilicity of the resulting ligand [1]. For example, the closest positional isomer—(1-methoxypropan‑2‑yl)[1‑(pyridin‑2‑yl)ethyl]amine (CAS 1019578‑70‑1)—diffuses the pyridine moiety via a one‑carbon shorter linker, which would form a six‑membered chelate upon metal coordination instead of the seven‑membered ring expected for the title compound [2]. Such a difference in chelate architecture has been shown to alter catalytic activity and product selectivity in ethylene oligomerisation by more than 50% when the ligand backbone is modified by a single methylene unit [3]. Consequently, substituting the compound with a near‑isomer without experimental validation risks unpredictable changes in metal‑complex geometry, stability, and catalytic performance.

Risk Factor
Target (This Product)
Isomer CAS 1019578-70-1
Linker length
Ethylene (–CH₂CH₂–)
Methyl-substituted methylene (–CH(CH₃)–)
Chelate ring size
7-membered
6-membered
Catalytic impact reported
May shift C₄ selectivity profile
Different selectivity context

Product‑Specific Quantitative Evidence Guide for (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine


Ethylene‑Linker Architecture Provides an Extended N–Pyridine Distance Relative to the Closest Methyl‑Linker Isomer

The title compound incorporates a full ethylene spacer (−CH₂CH₂−) between the secondary amine and the pyridine ring, whereas the principal positional isomer (CAS 1019578‑70‑1) bridges the same functional groups with a single methylene (−CH(CH₃)−) unit [1][2]. This one‑carbon elongation increases the through‑bond N(pyridine)⋯N(amine) distance by approximately 1.2–1.5 Å and raises the number of freely rotatable bonds from 5 (isomer) to 6 (title compound), as verified by the InChI‑based atom counts and the computed rotatable‑bond value of 6 reported for the title compound [1]. In nickel(II)‑catalysed ethylene oligomerisation, a related one‑methylene alteration in the ligand backbone shifted the C₄ oligomer selectivity from 65% to 92%, demonstrating the functional impact of this structural parameter [3].

Linker architecture
Class-level
Ethylene linker; +1 rotatable bond (6 vs 5)
Supports chelate-ring engineering review
Class-level inference; catalytic shift reported in related systems
Coordination chemistry Catalyst design Ligand engineering

XLogP3 = 0.7 Indicates Balanced Hydrophilic–Lipophilic Character Distinct from Shorter‑Linker and N‑Methylated Analogs

The title compound exhibits a computed XLogP3 of 0.7, reflecting the hydrophobic contribution of the 1‑methoxypropan‑2‑yl group partially offset by the hydrogen‑bond‑acceptor capacity of the pyridine and ether oxygens [1]. In contrast, the one‑carbon‑shorter comparator (CAS 1019578‑70‑1, XLogP3 not publicly available but expected to be ≤ 0.5 based on an additive fragment model), and N‑methylated analogs such as (2‑methoxy‑1‑pyridin‑2‑ylethyl)methylamine (CAS 959238‑90‑5, C₉H₁₄N₂O, XLogP3 ≈ 0.4) are systematically more polar . A LogP of 0.7 places the compound closer to the optimal range for blood–brain‑barrier penetration in CNS drug discovery, whereas the more polar analogs may be preferentially suited for peripheral targets [2].

Lipophilicity (XLogP3)
Context-dependent
XLogP3 0.7 vs ≤0.5 (est. isomer)
May support CNS drug-like property screening
Context-dependent; computed values and fragment model
Drug design ADME prediction Ligand solubility

Topological Polar Surface Area of 34.2 Ų Satisfies the Veber Rule for Oral Bioavailability While Preserving Ligand Flexibility

The title compound has a computed TPSA of 34.2 Ų, which is below the 60 Ų threshold commonly associated with favourable oral absorption [1][2]. This value is essentially identical to that anticipated for the methyl‑linker isomer (CAS 1019578‑70‑1, TPSA ≈ 34.2 Ų), as the pyridine‑nitrogen and ether‑oxygen contributions are conserved across both scaffolds. However, the title compound achieves this low TPSA while retaining 6 rotatable bonds (vs. 5 for the isomer), offering an additional degree of conformational freedom without incurring a polar‑surface‑area penalty [1]. This combination—low TPSA plus higher flexibility—is attractive for scaffolds intended to explore induced‑fit binding modes in enzyme active sites or allosteric pockets [3].

TPSA & flexibility
Context-dependent
TPSA 34.2 Ų identical; +1 rot. bond
Maintains drug-likeness with added conformational adaptability
Context-dependent; TPSA conserved, flexibility increase
Medicinal chemistry Oral bioavailability Ligand design

98% Purity Grade Available from Multiple ISO‑Certified Suppliers, Matched or Exceeded by the Comparator but with Broader Package Flexibility

The title compound is commercially offered at a certified purity of 98% (Leyan, product 1553593) and also at 95% (NAN JING YAO SHI KE JI) [1]. The positional isomer (CAS 1019578‑70‑1) is likewise available at 98% purity from Leyan and at 99% from Amadis Chemical [2]. From Enamine, both compounds are priced identically at $640 per 0.1 g and $728 per 1 g, indicating that the procurement cost is not a primary differentiator [1][2]. However, the title compound is stocked in a wider range of pre‑packed quantities by Enamine (0.1 g, 1 g) relative to the isomer (0.05 g, 0.1 g, 0.25 g, 0.5 g, 1 g, 2.5 g, 5 g, 10 g), which may influence shipping logistics for initial screening vs. scale‑up campaigns.

Purity & packaging
Head-to-head
98% (Leyan); packages 0.1 g, 1 g vs 0.05–10 g
Purity parity; package flexibility differs
Direct comparison based on vendor specifications
Chemical procurement Quality assurance Supply chain

Hydrogen‑Bond Donor Count of 1 Prevents Excessive Self‑Association Without Sacrificing Target Engagement

The title compound possesses exactly one hydrogen‑bond donor (the secondary amine N–H) and three hydrogen‑bond acceptors (pyridine N, ether O, amine N), as computed from its 2D structure [1]. This donor‑acceptor ratio (1:3) satisfies the Lipinski and Veber criteria for drug‑likeness while limiting intermolecular hydrogen‑bonding networks in the solid state, which can improve solubility and reduce aggregation compared to di‑amine analogs that bear two H‑bond donors [2]. The positional isomer (CAS 1019578‑70‑1) shares the same HBD/HBA count, so this parameter is class‑conserved; nevertheless, it confirms that the title compound retains the favourable hydrogen‑bond profile of the series.

H-bond profile
Class-level
HBD 1, HBA 3; class-conserved
Supports fragment solubility screening context
Class-level inference; identical to isomer
Fragment-based drug discovery Solubility Crystal engineering

Optimal Research and Industrial Application Scenarios for (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine


Synthesis of Seven‑Membered Chelate Nickel(II) Precatalysts for Ethylene Oligomerisation

The ethylene linker of the title compound generates a seven‑membered chelate ring upon coordination to Ni(II), which literature precedent indicates can shift the C₄ oligomer selectivity by >25 percentage points compared to six‑membered chelate analogs [1]. Research groups aiming to tune the Schulz–Flory distribution of linear α‑olefins should select this scaffold over the methyl‑linker isomer to access this underexplored ring size.

Fragment‑Based Lead Discovery for CNS Targets Requiring Balanced Polarity

With an XLogP3 of 0.7 and a TPSA of 34.2 Ų, the compound lies within the CNS drug‑like space defined by Pajouhesh & Lenz [2]. Its single H‑bond donor and low molecular weight (194 Da) make it an ideal starting fragment for structure‑based optimisation programs targeting GPCRs, ion channels, or kinases expressed in the central nervous system.

Coordination Chemistry Studies on Ligand‑Induced Conformational Flexibility

The presence of six rotatable bonds—one more than the closest isomer—provides a test system for studying the effect of conformational entropy on metal‑complex stability and catalytic turnover frequency. Computational chemists can employ the compound in DFT‑based mechanistic studies that explore how backbone flexibility influences transition‑state geometries in N,N‑bidentate coordination modes [3].

Medicinal Chemistry Building Block for Parallel Library Synthesis

The secondary amine handle allows straightforward alkylation, acylation, or reductive amination, while the 1‑methoxypropan‑2‑yl group offers a metabolically stable ether moiety that resists oxidative N‑dealkylation pathways. The 98% commercial purity from multiple ISO‑certified suppliers supports direct use in array synthesis without additional purification .

Application
Selection Property
Validation Focus
Ethylene oligomerisation precatalyst
Ethylene linker for 7-membered chelate
C₄ oligomer selectivity tuning
CNS fragment-based screening
Balanced LogP and TPSA profile
Permeability and drug-like property assessment
Ligand flexibility studies
Extended rotatable bond count
Metal-complex stability and catalytic turnover
Parallel library synthesis
Secondary amine handle; stable ether group
Commercial purity for direct use
Quote Request

Request a Quote for (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.